Cas no 1094463-26-9 (3-chloroimidazo[1,2-a]pyridin-6-amine)

3-chloroimidazo[1,2-a]pyridin-6-amine structure
1094463-26-9 structure
3-chloroimidazo[1,2-a]pyridin-6-amine
1094463-26-9
C7H6ClN3
167.5956
MFCD11655112
2089116
43175806

3-chloroimidazo[1,2-a]pyridin-6-amine Properties

Names and Identifiers

    • 6-Amino-3-hydroxy-1H-indazole
    • 3-?chloro-Imidazo[1,?2-?a]?pyridin-?6-?amine
    • Imidazo[1,​2-​a]​pyridin-​6-​amine, 3-​chloro-
    • 6-Amino-3-chloroimidazo[1,2-a]pyridine
    • 3-chloroimidazo[1,2-a]pyridin-6-amine
    • TRA0048876
    • SY031795
    • imidazo[1,2-a]pyridin-6-amine,3-chloro-
    • IMidazo[1,2-a]pyridin-6-aMine, 3-chloro-
    • AC1767
    • AKOS009390214
    • CS-0099620
    • DA-25550
    • CS-11862
    • EN300-150259
    • 6-Amino-3-chloroimidazo[1 pound not2-a]pyridine
    • MFCD11655112
    • 1094463-26-9
    • +Expand
    • MFCD11655112
    • QDLZPNPPBRGUDJ-UHFFFAOYSA-N
    • 1S/C7H6ClN3/c8-6-3-10-7-2-1-5(9)4-11(6)7/h1-4H,9H2
    • ClC1=C([H])N=C2C([H])=C([H])C(=C([H])N21)N([H])[H]

Computed Properties

  • 167.02500
  • 1
  • 2
  • 0
  • 167.0250249g/mol
  • 11
  • 153
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2
  • 43.3

Experimental Properties

  • 2.15110
  • 43.32000

3-chloroimidazo[1,2-a]pyridin-6-amine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003NJ7-100mg
6-Amino-3-chloroimidazo[1,2-a]pyridine
1094463-26-9 95%
100mg
$259.00
A2B Chem LLC
AB69667-100mg
6-Amino-3-chloroimidazo[1,2-a]pyridine
1094463-26-9 95%
100mg
$226.00
Aaron
AR003NRJ-250mg
6-Amino-3-chloroimidazo[1,2-a]pyridine
1094463-26-9 95%
250mg
$260.00
abcr
AB526755-250 mg
6-Amino-3-chloroimidazo[1,2-a]pyridine; .
1094463-26-9
250MG
€690.80 2023-07-11
Alichem
A029187487-1g
6-Amino-3-chloroimidazo[1,2-a]pyridine
1094463-26-9 95%
1g
$683.10 2023-09-04
Ambeed
A872216-250mg
6-Amino-3-chloroimidazo[1,2-a]pyridine
1094463-26-9 98+%
250mg
$304.0
Chemenu
CM269685-250mg
6-Amino-3-chloroimidazo[1,2-a]pyridine
1094463-26-9 95+%
250mg
$287
Enamine
EN300-150259-0.05g
3-chloroimidazo[1,2-a]pyridin-6-amine
1094463-26-9
0.05g
$380.0 2023-06-05
eNovation Chemicals LLC
D528223-0.25g
6-Amino-3-chloroimidazo[1,2-a]pyridine
1094463-26-9 97%
0.25g
$396 2022-09-07
TRC
A619610-10mg
6-Amino-3-chloroimidazo[1,2-a]pyridine
1094463-26-9
10mg
$ 50.00 2022-06-07

3-chloroimidazo[1,2-a]pyridin-6-amine Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1094463-26-9)3-chloroimidazo[1,2-a]pyridin-6-amine
A895036
99%
250mg
274.0